N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H16FN5O3S/c22-15-4-2-14(3-5-15)21-25-24-18-7-8-20(26-27(18)21)31-11-19(28)23-10-13-1-6-16-17(9-13)30-12-29-16/h1-9H,10-12H2,(H,23,28)
• InChI Key: BVIMWIBQIVENIL-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CSC3=NN4C(=NN=C4C5=CC=C(C=C5)F)C=C3
• Molecular Formula: C21H16FN5O3S
• Molecular Weight: 437.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H16FN5O3S and its molecular weight is 437.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiproliferative Activity

A study by Ilić et al. (2011) explored the synthesis of [1,2,4]triazolo[4,3-b]pyridazin-6-yloxy derivatives, which share structural similarities with N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide. These compounds showed potential in inhibiting the proliferation of endothelial and tumor cells, highlighting their significance in antiproliferative research (Ilić et al., 2011).

Structure Analysis and Synthesis

Sallam et al. (2021) conducted a study focusing on the synthesis, structure analysis, and density functional theory calculations of pyridazine analogs, including compounds structurally related to this compound. This research is crucial in understanding the pharmaceutical importance of such heterocyclic compounds (Sallam et al., 2021).

Biological Assessment and Synthesis

Karpina et al. (2019) focused on the synthesis and biological assessment of [1,2,4]triazolo[4,3-a]pyridine-3-yl acetamides, which are closely related to the compound of interest. Their research contributes to the development of novel compounds with varied biological properties, emphasizing the versatility and potential applications of these compounds in scientific research (Karpina et al., 2019).

Insecticidal Assessment

Fadda et al. (2017) explored the synthesis and insecticidal assessment of heterocycles incorporating a thiadiazole moiety. The study's findings have implications for the development of new insecticidal agents and highlight the diverse applications of such heterocyclic compounds in agriculture and pest control (Fadda et al., 2017).

Anticancer Effects and Toxicity Modification

Wang et al. (2015) investigated the modification of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide. Their study sheds light on the anticancer effects and toxicity of compounds related to this compound, contributing to the development of more effective anticancer agents with lower toxicity (Wang et al., 2015).